Cas no 63879-47-0 (3H-Phenoxazine-1,9-dicarboxamide,2-amino-N1,N9-bis[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethyl-3-oxo-)

• Product name: 3H-Phenoxazine-1,9-dicarboxamide,2-amino-N1,N9-bis[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethyl-3-oxo-
• CAS No: 63879-47-0
• MF: C₃₆H₃₈N₄O₈
• MW: 654.70892
• CID: 504408
• PubChem ID: 320866

3H-Phenoxazine-1,9-dicarboxamide,2-amino-N1,N9-bis[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazine-1,9-dicarboxamide,2-amino-N1,N9-bis[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethyl-3-oxo-
• 2-amino-1-N,9-N-bis[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethyl-3-oxophenoxazine-1,9-dicarboxamide
• AC1L8344
• NSC269997
• NSC-269997
• DTXSID00313405
• 63879-47-0

• Inchi： InChI=1S/C36H38N4O8/c1-19-7-10-23(35(42)38-15-13-21-8-11-24(44-3)26(17-21)46-5)30-33(19)48-34-20(2)32(41)29(37)28(31(34)40-30)36(43)39-16-14-22-9-12-25(45-4)27(18-22)47-6/h7-12,17-18H,13-16,37H2,1-6H3,(H,38,42)(H,39,43)
• InChI Key： PFLXZMPCPBMQSD-UHFFFAOYSA-N
• SMILES： CC1=C2C(=C(C=C1)C(=O)NCCC3=CC(=C(C=C3)OC)OC)N=C4C(=C(C(=O)C(=C4O2)C)N)C(=O)NCCC5=CC(=C(C=C5)OC)OC

Computed Properties

• Exact Mass: 654.26914
• Monoisotopic Mass: 654.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.31
• Boiling Point: 811.5°C at 760 mmHg
• Flash Point: 444.6°C
• Refractive Index: 1.62
• PSA: 159.8
• LogP: 5.83420